Cas no 2888-11-1 (1,1'-bi(cyclohexane)-1,1'-diol)

• Product Name: 1,1'-bi(cyclohexane)-1,1'-diol
• CAS No: 2888-11-1
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• MDL: MFCD00021392
• CID: 257997
• PubChem ID: 219788
• Update Time: 2025-06-13

1,1'-bi(cyclohexane)-1,1'-diol Chemical and Physical Properties

Names and Identifiers

• [1,1'-Bicyclohexyl]-1,1'-diol
• 1,1'-bicyclohexane-1,1'-diol
• 1,1'-bicyclohexyl-1,1'-diol
• 1,1'-dihydroxy-1,1'-dicyclohexyl
• 1,1'-DIHYDROXYBICYCLOHEXYL
• bicyclohexyl-1,1'-diol
• dicyclohexyl-1,1'-diol
• 1,1'-bi(cyclohexane)-1,1'-diol

• MDL： MFCD00021392
• Inchi： 1S/C12H22O2/c13-11(7-3-1-4-8-11)12(14)9-5-2-6-10-12/h13-14H,1-10H2
• InChI Key： WPSMUSHZUADWJC-UHFFFAOYSA-N
• SMILES： OC1(CCCCC1)C1(CCCCC1)O

Computed Properties

• Exact Mass: 198.16200

Experimental Properties

• PSA: 40.46000
• LogP: 2.37680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 1,1'-bi(cyclohexane)-1,1'-diol

Comprehensive Overview of 1,1'-bi(cyclohexane)-1,1'-diol (CAS No. 2888-11-1): Properties, Applications, and Industry Trends

1,1'-bi(cyclohexane)-1,1'-diol (CAS No. 2888-11-1) is a versatile organic compound with a unique bicyclic structure, making it valuable in various industrial and research applications. This diol derivative is characterized by its two hydroxyl groups attached to a bi(cyclohexane) backbone, offering distinct chemical reactivity and physical properties. In recent years, the demand for specialized diols like 1,1'-bi(cyclohexane)-1,1'-diol has surged due to their role in polymer synthesis, pharmaceutical intermediates, and advanced material science.

The compound's molecular structure contributes to its thermal stability and solubility in common organic solvents, which are critical for applications in high-performance coatings and epoxy resins. Researchers have also explored its potential in green chemistry initiatives, aligning with the growing trend toward sustainable chemical processes. A frequent question in search engines—"What are the uses of 1,1'-bi(cyclohexane)-1,1'-diol in material science?"—highlights its relevance in developing lightweight composites and adhesives with enhanced mechanical properties.

From a synthetic perspective, 1,1'-bi(cyclohexane)-1,1'-diol is often synthesized via catalytic hydrogenation or selective oxidation routes. Its purity and yield are crucial for downstream applications, prompting innovations in catalytic methodologies and process optimization. Industry professionals frequently search for "CAS 2888-11-1 suppliers" or "technical data sheets for 1,1'-bi(cyclohexane)-1,1'-diol," underscoring the need for reliable sourcing and detailed characterization data.

In the pharmaceutical sector, this compound serves as a building block for chiral auxiliaries and drug precursors. Its rigid cyclohexane rings provide stereochemical control, a feature increasingly sought after in asymmetric synthesis. Searches like "role of 1,1'-bi(cyclohexane)-1,1'-diol in medicinal chemistry" reflect its niche applications in designing bioactive molecules with improved efficacy.

Environmental and regulatory considerations further shape the compound's market dynamics. With stricter regulations on volatile organic compounds (VOCs), 1,1'-bi(cyclohexane)-1,1'-diol is gaining attention as a low-toxicity alternative in formulations. This aligns with the broader industry shift toward eco-friendly additives and bio-based materials, a topic dominating forums and scientific discussions.

Future prospects for 1,1'-bi(cyclohexane)-1,1'-diol include its integration into smart materials and nanotechnology applications. As industries explore functionalized diols for sensors and responsive coatings, CAS No. 2888-11-1 may play a pivotal role. Optimizing its production scale and cost remains a key challenge, driving R&D efforts worldwide.